(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C19H16F3NO/c20-19(21,22)17-10-4-3-9-16(17)18(24)15-8-2-1-7-14(15)13-23-11-5-6-12-23/h1-10H,11-13H2
• InChI Key: YSAQSECOJNFSEJ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCN1CC2=CC=CC=C2C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H16F3NO
• DSSTOX Substance ID: DTXSID70643943
• Molecular Weight: 331.3 g/mol
• CAS RN: 898763-53-6

Description

(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C19H16F3NO and its molecular weight is 331.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Isomorphous Structures Analysis : Swamy et al. (2013) investigated isomorphous structures related to the compound, focusing on the chlorine-methyl exchange rule in their structure. This study enhances understanding of the compound's structural characteristics and its analogues, particularly in the context of data-mining procedures and crystallography (Swamy et al., 2013).

• Synthesis of Pyrrolo[1,2-b]cinnolin-10-one : Kimbaris and Varvounis (2000) described a synthesis process involving (2-nitrophenyl)(1H-pyrrol-2-yl)methanone, which leads to the production of pyrrolo[1,2-b]cinnolin-10-one. This research contributes to the understanding of chemical reactions and synthesis pathways involving compounds similar to the one (Kimbaris & Varvounis, 2000).

• Crystal Structure and DFT Study : Huang et al. (2021) conducted a study on boric acid ester intermediates with benzene rings, closely related to the compound. They used FTIR, NMR spectroscopy, mass spectrometry, X-ray diffraction, and DFT calculations for structure confirmation and physicochemical property analysis. This study provides insights into the compound's molecular structures and properties (Huang et al., 2021).

• Antimicrobial Activity Study : Kumar et al. (2012) explored the synthesis and antimicrobial activity of various compounds, including methanones related to the compound . They evaluated the antimicrobial activity against different bacterial and fungal strains, providing valuable information on potential therapeutic applications (Kumar et al., 2012).

• Microwave-Assisted Synthesis and Biological Activity : Swarnkar et al. (2014) investigated the microwave-assisted synthesis of pyrazole derivatives and evaluated their antibacterial and antifungal activity. This research contributes to the understanding of efficient synthesis methods and potential biological applications of related compounds (Swarnkar et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolopyrazine derivatives, have exhibited a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Mode of Action

It is known that nitrogen-containing heterocycles, like this compound, play a key role in drug production . They have been employed in different applications such as pharmaceuticals, organic materials, natural products, and mainly in bioactive molecules .

Biochemical Pathways

Compounds with similar structures have shown to affect various biological activities . For instance, pyrrolo [1,2-a] pyrazine derivatives exhibited more antibacterial, antifungal, and antiviral activities, while 5H-pyrrolo [2,3-b] pyrazine derivatives showed more activity on kinase inhibition .

Result of Action

Compounds with similar structures have shown a wide range of biological activities . For instance, pyrrolo [1,2-a] pyrazine derivatives exhibited more antibacterial, antifungal, and antiviral activities, while 5H-pyrrolo [2,3-b] pyrazine derivatives showed more activity on kinase inhibition .